Cas no 90315-81-4 (Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI))
![Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) structure](https://www.kuujia.com/scimg/cas/90315-81-4x300.png)
90315-81-4 structure
Product Name:Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
CAS No:90315-81-4
Molecular Formula:C22H27NO4
Molecular Weight:369.45408654213
CID:6639914
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Properties
Names and Identifiers
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- Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI)
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- InChIKey: KKMCJYRMPUGEEC-FXAWDEMLSA-N
- Inchi: 1S/C22H27NO4/c1-3-26-22(25)20(15-14-18-10-6-4-7-11-18)23-17(2)21(24)27-16-19-12-8-5-9-13-19/h4-13,17,20,23H,3,14-16H2,1-2H3/t17-,20+/m0/s1
- SMILES: C1(CC[C@@H](N[C@@H](C)C(=O)OCC2=CC=CC=C2)C(OCC)=O)=CC=CC=C1
Experimental Properties
- Boiling Point: 487.3±45.0 °C(Predicted)
- pka: 4.54±0.39(Predicted)
- Density: 1.114±0.06 g/cm3(Predicted)
Benzenebutanoic acid, α-[[1-methyl-2-oxo-2-(phenylmethoxy)ethyl]amino]-, ethyl ester, [R-(R*,S*)]- (9CI) Related Literature
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma Phys. Chem. Chem. Phys., 2018,20, 20096-20107
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P. Preira,V. Grandné,J.-M. Forel,S. Gabriele,M. Camara,O. Theodoly Lab Chip, 2013,13, 161-170
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Diego M. Andrada,Martin E. Zoloff Michoff,Rita H. de Rossi,Alejandro M. Granados Dalton Trans., 2015,44, 5520-5534
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Chong Qiao,Aihua Wang,Jinping Zhang,Songyou Wang,Wan-Sheng Su,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 20562-20570
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Chang Peng,Haibo Xie,Zongbao kent Zhao,Ming Bao RSC Adv., 2015,5, 44598-44603
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Huan Lu,Hanyue Cui,Dingding Duan,Li Li,Yaping Ding Analyst, 2021,146, 7178-7186
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C. Walden,W. Zhang Environ. Sci.: Water Res. Technol., 2018,4, 1163-1171
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